2,3-dimethyl-N-(pentan-3-yl)aniline

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 2,3-dimethyl-N-pentan-3-ylaniline
• InChI: InChI=1S/C13H21N/c1-5-12(6-2)14-13-9-7-8-10(3)11(13)4/h7-9,12,14H,5-6H2,1-4H3
• InChI Key: GXHNZONKNYRXEA-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC1=CC=CC(=C1C)C

Description

Chemical Structure and Properties
2,3-Dimethyl-N-(pentan-3-yl)aniline (IUPAC name: 3,4-Dimethyl-N-(pentan-3-yl)aniline) is a substituted aniline derivative with a molecular formula of C₁₃H₂₁N and an average molecular weight of 191.318 g/mol . The compound features:

• Two methyl groups at the 2- and 3-positions of the benzene ring.
• A branched pentan-3-yl group (1-ethylpropyl) attached to the nitrogen atom.

This substitution pattern confers distinct steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-dimethyl-N-(pentan-3-yl)aniline typically involves the alkylation of 2,3-dimethylaniline with a suitable alkylating agent, such as 3-pentyl bromide. The reaction is carried out in the presence of a base, such as potassium carbonate, in an organic solvent like dimethylformamide (DMF). The reaction mixture is heated to facilitate the alkylation process, resulting in the formation of 2,3-dimethyl-N-(pentan-3-yl)aniline .

Industrial Production Methods

Industrial production of 2,3-dimethyl-N-(pentan-3-yl)aniline follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and heat transfer. The reaction conditions are optimized to achieve high yields and purity of the final product. The use of automated systems and advanced analytical techniques ensures consistent quality and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2,3-Dimethyl-N-(pentan-3-yl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding nitro or quinone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: The compound can undergo electrophilic substitution reactions, where the methyl groups on the aniline ring can be substituted with other functional groups using reagents like halogens or sulfonyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride; typically in anhydrous solvents.

Substitution: Halogens, sulfonyl chlorides; often in the presence of a catalyst or under reflux conditions.

Major Products Formed

Oxidation: Nitro derivatives, quinone derivatives.

Reduction: Amine derivatives.

Substitution: Halogenated or sulfonated aniline derivatives.

Scientific Research Applications

2,3-Dimethyl-N-(pentan-3-yl)aniline has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the treatment of certain diseases.

Industry: Employed in the production of specialty chemicals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 2,3-dimethyl-N-(pentan-3-yl)aniline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, resulting in anticancer effects . The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Anilines with Fluorine or Methoxy Groups

Table 1: Comparison of Positional Isomers and Functional Group Variations

Compound Name	Structural Features	Unique Properties/Applications	Reference
2-Fluoro-N-(pentan-3-yl)aniline	Fluorine at 2-position on benzene ring	Enhanced electronic effects; antimicrobial activity reported
4-Fluoro-N-(pentan-3-yl)aniline	Fluorine at para position	Higher reactivity in electrophilic substitution due to para-directing fluorine
2-Methoxy-5-methyl-N-(pentan-3-yl)aniline	Methoxy group at 2-position, methyl at 5-position	Improved solubility; potential in drug intermediates
3-(Methylsulfanyl)-N-(pentan-3-yl)aniline	Methylsulfanyl group at 3-position	Sulfur-containing moiety enhances enzyme inhibition potential

Key Observations :

• Fluorine substitution (e.g., 2-fluoro vs. 4-fluoro) alters electronic distribution, affecting reactivity and binding affinity to biological targets. Para-fluorinated analogs exhibit stronger directing effects in synthesis .
• Methoxy groups improve solubility but reduce lipophilicity compared to methyl groups .
• Methylsulfanyl groups introduce sulfur-based nucleophilicity, enabling unique interactions in medicinal chemistry .

Alkyl Chain Variations

Table 2: Impact of Alkyl Chain Structure on Properties

Compound Name	Alkyl Chain Structure	Notable Effects	Reference
2,3-Dimethyl-N-(3-methylbutan-2-yl)aniline	Shorter branched chain (3-methylbutan-2-yl)	Reduced steric hindrance; higher volatility
N-(2-Methylpentan-3-yl)-4-(methylsulfanyl)aniline	Longer, more branched chain	Increased lipophilicity; enhanced membrane permeability
N-(hexyl)aniline derivatives	Linear hexyl chain	Lower thermal stability compared to branched analogs

Key Observations :

• Branched chains (e.g., pentan-3-yl) improve steric shielding of the nitrogen lone pair, reducing undesired side reactions .
• Chain length directly correlates with lipophilicity and melting/boiling points. Longer chains increase hydrophobicity but may hinder crystallinity .